Cas no 891120-86-8 (2,2-dimethyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 2,2-dimethyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 891120-86-8
• MF: C₁₆H₂₁N₃O₅
• MW: 335.355044126511
• CID: 6320217
• PubChem ID: 7244001
• Update Time: 2025-05-21

2,2-dimethyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)pivalamide
• AB00678842-01
• 2,2-dimethyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• F2517-0069
• 891120-86-8
• AKOS024656063

• Inchi： 1S/C16H21N3O5/c1-16(2,3)14(20)17-15-19-18-13(24-15)9-7-10(21-4)12(23-6)11(8-9)22-5/h7-8H,1-6H3,(H,17,19,20)
• InChI Key： URBBKUTZVVWOGX-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1=NN=C(C2C=C(C(=C(C=2)OC)OC)OC)O1

Computed Properties

• Exact Mass: 335.14812078g/mol
• Monoisotopic Mass: 335.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,2-dimethyl-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide

2,2-Dimethyl-N-(5-(3,4,5-Trimethoxyphenyl)-1,3,4-Oxadiazol-2-yl)Propanamide

The compound 2,2-dimethyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)propanamide (CAS No. 891120-86-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a propanamide group with a substituted oxadiazole ring and a trimethoxyphenyl moiety. The oxadiazole ring is a key structural element that contributes to the compound's stability and reactivity. Recent studies have highlighted its potential in advanced materials synthesis and pharmaceutical applications.

The synthesis of CAS No. 891120-86-8 involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is achieved through the condensation of carbonyl compounds with hydrazine derivatives under specific reaction conditions. The subsequent introduction of the trimethoxyphenyl group and the propanamide substituent requires precise control over reaction parameters to ensure high yields and purity. Researchers have recently explored alternative synthetic pathways that utilize environmentally friendly catalysts and solvents, aligning with the growing emphasis on green chemistry practices.

The trimethoxyphenyl group attached to the oxadiazole ring plays a crucial role in modulating the electronic properties of the compound. This substituent enhances the compound's ability to participate in π-π interactions, making it an attractive candidate for applications in supramolecular chemistry. Recent studies have demonstrated its potential as a building block for self-assembled monolayers and advanced polymer materials. Additionally, the propanamide group imparts hydrophilic properties to the molecule, which is advantageous for applications in drug delivery systems.

In terms of pharmacological applications, CAS No. 891120-86-8 has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied using computational modeling techniques. Recent research has focused on optimizing its bioavailability and reducing potential side effects through structural modifications. These efforts have led to the identification of several analogs with improved pharmacokinetic profiles.

The compound's stability under various environmental conditions has also been a topic of interest for researchers. Studies have shown that CAS No. 891120-86-8 exhibits excellent thermal stability and resistance to photodegradation, making it suitable for use in high-performance materials such as optoelectronic devices and sensors. Its ability to function effectively in extreme conditions has further expanded its potential applications across multiple industries.

From an analytical perspective, the characterization of CAS No. 891120-86-8 has been enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity. Recent advancements in these analytical tools have enabled researchers to perform more accurate and efficient analyses, ensuring higher quality standards in compound production.

In conclusion, CAS No. 891120-86-8, or 2,2-dimethyl-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)propanamide, represents a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in fields ranging from materials science to pharmacology. As ongoing research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.